Cas no 2034265-81-9 (3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone)

• Product Name: 3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone
• CAS No: 2034265-81-9
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 5378674
• Update Time: 2025-05-24

3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone

• Inchi： 1S/C21H22N4O3S/c1-29(27,28)19-10-7-16(8-11-19)9-12-21(26)24-13-18(14-24)25-15-20(22-23-25)17-5-3-2-4-6-17/h2-8,10-11,15,18H,9,12-14H2,1H3
• InChI Key： XTRQHYQUWBHSTH-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 712.6±70.0 °C(Predicted)
• pka: 0.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone

3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone (CAS No. 2034265-81-9) stands out as a fascinating molecule with a complex structure and diverse applications. This compound is characterized by its intricate architecture, which includes a methylsulfonyl group attached to a phenyl ring, a triazole moiety, and an azetidine ring. These structural features contribute to its unique chemical properties and potential uses in various fields.

The methylsulfonyl group is a common functional group in organic synthesis and is known for its stability and reactivity. In this compound, it plays a crucial role in modulating the electronic properties of the molecule. The phenyl ring attached to the methylsulfonyl group further enhances the molecule's aromaticity and conjugation, making it a valuable component in the design of advanced materials and pharmaceutical agents.

The presence of the triazole moiety adds another layer of complexity to this compound. Triazoles are heterocyclic compounds with nitrogen atoms in their ring structure, and they are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets. In this case, the triazole group is substituted with a phenyl ring, which increases its versatility and potential for bioactivity.

The azetidine ring is a four-membered cyclic amine that contributes to the molecule's rigidity and conformational stability. This structural feature is particularly important in drug design, as it can influence the molecule's bioavailability and binding affinity to target proteins. The combination of the azetidine ring with other functional groups in this compound makes it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical development. Researchers have explored its ability to inhibit specific enzymes and modulate cellular pathways, making it a potential lead compound for drug discovery. Additionally, its unique structure has been utilized in the synthesis of novel materials with enhanced mechanical and thermal properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the methylsulfonyl phenyl group via sulfonation reactions, followed by the construction of the triazole moiety through click chemistry or other coupling reactions. The azetidine ring is typically formed through cyclization reactions involving amino alcohols or related precursors.

The versatility of this compound lies in its ability to serve as both a standalone molecule and as an intermediate in more complex synthetic pathways. Its use as an intermediate has been particularly valuable in the development of bioactive compounds with improved pharmacokinetic profiles.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental fate and toxicity.

In conclusion, 3-[4-(Methylsulfonyl)phenyl]-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]-1-propanone (CAS No. 2034265-81-9) is a multifaceted compound with significant potential in various fields. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in chemistry and related disciplines.